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Compound of Interest

Compound Name: OXYOCTALINE FORMATE

Cat. No.: B1582655

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxyoctaline Formate is a synthetic fragrance ingredient valued for its unique and long-lasting
woody and ambery character.[1][2] Developed by Givaudan, this compound is primarily utilized
in the fragrance industry to blend and support woody notes in a variety of consumer products.
[3] Its chemical name is 1,3,6,7-Tetramethylbicyclo[4.4.0]dec-7-en-2-yl formate.[1] This
technical guide provides a comprehensive overview of the known physicochemical properties
of Oxyoctaline Formate, presenting available data in a structured format to assist researchers
and professionals in its application and study.

Chemical Identity and Structure

Oxyoctaline Formate is a semi-volatile ester derivative of a substituted tetralin system.[3] It
belongs to the group of synthetic polycyclic woody odorants.[3][4]

Chemical Structure:

Caption: Chemical structure of Oxyoctaline Formate.

Physicochemical Properties

The following tables summarize the available quantitative data for the physicochemical
properties of Oxyoctaline Formate.
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Table 1: General Physicochemical Properties

Property Value Source(s)

Molecular Formula C15H2402 [11[3]1[5][6]

Molecular Weight 236.3 g/mol [3]

CAS Number 65405-72-3 [1][3]1[5]

Appearance Clear to pale yellow liquid [31[7]
Woody, ambery, dry, dusty,

Odor Profile powdery with olibanum [31[5]1[8]

nuances

Table 2: Quantitative Physicochemical Data

Property Value Temperature (°C) Source(s)
Boiling Point 288'3_1 2007¢ [5]
(Predicted)
Vapor Pressure 0.0011 hPa [1]
0.36 Pa 20 [5]
0.00082 mmHg 20 [6]
0.002 mmHg 25 [9]
LogP 5 35 (5]
Water Solubility 2.2 mg/L 20 [5]
15 mg/L 20 [7]
Specific Gravity 1.030 - 1.035 25 [7][10]
Refractive Index 1.502 - 1.505 20 [71[10]

Flash Point

132.22 °C (270 °F)

[71(10]
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Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of
Oxyoctaline Formate are not publicly available in the reviewed literature. The data presented
in this guide are compiled from manufacturer and supplier technical data sheets. It is presumed
that standard OECD (Organisation for Economic Co-operation and Development) or equivalent
internationally recognized testing guidelines were followed for properties such as
biodegradability and ecotoxicity. For instance, biodegradation is likely determined according to
OECD test method guidelines like OECD 301 or 310.

Stability and Handling

Oxyoctaline Formate is chemically stable under normal conditions.[3] It shows good stability
in alcoholic solutions, soaps, and powder detergents.[7] However, its stability is poor in
antiperspirant sprays and liquid bleach.[7] For handling, standard good manufacturing practices
(GMP) are recommended.[3]

Applications and Use Levels

Oxyoctaline Formate is primarily used as a fragrance ingredient in a variety of products.[3]
Recommended usage levels are typically between 0.2% and 2% of the fragrance concentrate.
[3] It is also suitable for use in soaps, detergents, and home care products.[3]

Signaling Pathways

As a synthetic fragrance ingredient, Oxyoctaline Formate is not designed to have
pharmacological activity and there are no known signaling pathways associated with it in the
context of drug development. Its primary function is to impart a specific scent.

Experimental Workflow for Fragrance Ingredient
Characterization

The following diagram illustrates a general experimental workflow for the physicochemical
characterization of a fragrance ingredient like Oxyoctaline Formate.
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Caption: General workflow for the characterization of a fragrance ingredient.
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Conclusion

Oxyoctaline Formate is a well-characterized synthetic fragrance ingredient with a distinct
woody and ambery odor profile. This guide has summarized the key physicochemical
properties based on currently available data. While detailed experimental protocols are not
publicly accessible, the provided information offers a solid foundation for researchers and
professionals working with this compound. The lack of associated signaling pathways is
consistent with its intended use as a fragrance material rather than a bioactive compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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